Cas no 139539-63-2 (4,6-Dimethoxypyrimidine-2-carbonitrile)

• Product Name: 4,6-Dimethoxypyrimidine-2-carbonitrile
• CAS No: 139539-63-2
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 902824
• PubChem ID: 21466113
• Update Time: 2025-04-19

4,6-Dimethoxypyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxypyrimidine-2-carbonitrile
• 2-Cyano-4,6-dimethoxy-pyrimidine
• 2-Cyano-4,6-dimethoxypyrimidine
• AG-D-79638
• CTK4C1849
• OR0831
• SureCN8810529
• BDBM496398
• DTXSID70614310
• 2-Pyrimidinecarbonitrile, 4,6-dimethoxy-
• AKOS022180893
• MFCD04972587
• SY097423
• CS-0051094
• 139539-63-2
• SB56594
• AAR-RCN-748c104b-1
• PS-8741
• SCHEMBL8810529
• P16058
• 4,6-Dimethoxypyrimidine-2-carbonitrile 98%

• Inchi： 1S/C7H7N3O2/c1-11-6-3-7(12-2)10-5(4-8)9-6/h3H,1-2H3
• InChI Key： JKBOPKHTARFXNE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=C(C#N)N=1)OC

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 339.9°C at 760 mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.518
• PSA: 68.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers